2-Iodo-D-Phenylalanine
Overview
Description
2-Iodo-D-Phenylalanine, also known as 2-IDPA, is an amino acid derivative that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique properties, which make it a useful tool for investigating various biochemical and physiological processes.
Scientific Research Applications
Tumor Imaging
“2-Iodo-D-Phenylalanine” has been found to be a promising tracer for diagnostic oncologic imaging . It shows high, fast, and specific tumor uptake and fast clearance from blood . This makes it a valuable tool in the detection and monitoring of tumors.
SPECT Tracer
Single Photon Emission Computed Tomography (SPECT) is a nuclear medicine tomographic imaging technique. “2-Iodo-D-Phenylalanine” has been identified as a potential tumor-specific tracer for SPECT . This could enhance the accuracy and effectiveness of SPECT imaging in oncology.
Dosimetry
Dosimetry is the measurement of the absorbed dose delivered by ionizing radiation. “2-Iodo-D-Phenylalanine” has been used in dosimetry studies, providing valuable data on radiation exposure and effects .
In Vivo Evaluation
“2-Iodo-D-Phenylalanine” has been evaluated in vivo in tumor-bearing athymic mice . This kind of research helps to understand the behavior and effects of the compound in a living organism.
Metabolic Stability
“2-Iodo-D-Phenylalanine” has been found to be metabolically stable . This characteristic is important in many applications, including drug development and environmental studies.
Blood Clearance
Studies have shown that “2-Iodo-D-Phenylalanine” demonstrates faster blood clearance and faster uptake in the peripheral compartment compared to its L-isomer . This property could have implications in various fields, including pharmacokinetics and drug delivery.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-Iodo-D-Phenylalanine is the L-type amino acid transporter 1 (LAT1) . LAT1 is a transmembrane protein responsible for transporting large neutral amino acids . It is predominantly expressed in certain tissues, making it a promising target for drug delivery .
Mode of Action
2-Iodo-D-Phenylalanine interacts with its target, LAT1, by being transported into cells. The iodine substituent at position 2 in the benzene ring of the compound markedly improves LAT1 affinity and selectivity compared to the parent amino acid Phenylalanine . This interaction results in the compound being selectively delivered to specific tissues where LAT1 is predominantly expressed .
Biochemical Pathways
It is known that the compound is transported into cells via lat1 . This could potentially affect the metabolic pathways involving large neutral amino acids, as these are the typical substrates of LAT1 .
Pharmacokinetics
The pharmacokinetic properties of 2-Iodo-D-Phenylalanine include high and specific tumor uptake and renal tracer clearance . Two-compartment modeling revealed that the D-isomer showed a faster blood clearance together with a faster distribution to the peripheral compartment in comparison with 2-Iodo-L-Phenylalanine . These properties contribute to the compound’s bioavailability.
Result of Action
The result of 2-Iodo-D-Phenylalanine’s action is its high, fast, and specific uptake in all tested tumors . This makes it a promising diagnostic agent for dynamic planar imaging . It has been shown to have better tracer characteristics concerning radiation dose to other organs compared to its L-isomer .
Action Environment
The action of 2-Iodo-D-Phenylalanine can be influenced by various environmental factors. For instance, the presence of other large neutral amino acids in the environment could potentially compete with the compound for transport via LAT1 . .
properties
IUPAC Name |
(2R)-2-amino-3-(2-iodophenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10INO2/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKXVGLPBXYBDDM-MRVPVSSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(C(=O)O)N)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C[C@H](C(=O)O)N)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10INO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60648048 |
Source
|
| Record name | 2-Iodo-D-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60648048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-D-Phenylalanine | |
CAS RN |
736184-44-4 |
Source
|
| Record name | 2-Iodo-D-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60648048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Iodo-D-phenylalanine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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